Cas no 1488978-91-1 (3-amino-2-(pyrazin-2-yl)propanoic acid)
3-amino-2-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-(pyrazin-2-yl)propanoic acid
- EN300-1829554
- 1488978-91-1
-
- Inchi: 1S/C7H9N3O2/c8-3-5(7(11)12)6-4-9-1-2-10-6/h1-2,4-5H,3,8H2,(H,11,12)
- InChI Key: PJYIFCHQYVIHIV-UHFFFAOYSA-N
- SMILES: OC(C(C1C=NC=CN=1)CN)=O
Computed Properties
- Exact Mass: 167.069476538g/mol
- Monoisotopic Mass: 167.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 89.1Ų
3-amino-2-(pyrazin-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1829554-0.05g |
3-amino-2-(pyrazin-2-yl)propanoic acid |
1488978-91-1 | 0.05g |
$1032.0 | 2023-09-19 | ||
| Enamine | EN300-1829554-0.1g |
3-amino-2-(pyrazin-2-yl)propanoic acid |
1488978-91-1 | 0.1g |
$1081.0 | 2023-09-19 | ||
| Enamine | EN300-1829554-0.25g |
3-amino-2-(pyrazin-2-yl)propanoic acid |
1488978-91-1 | 0.25g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1829554-0.5g |
3-amino-2-(pyrazin-2-yl)propanoic acid |
1488978-91-1 | 0.5g |
$1180.0 | 2023-09-19 | ||
| Enamine | EN300-1829554-1.0g |
3-amino-2-(pyrazin-2-yl)propanoic acid |
1488978-91-1 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1829554-2.5g |
3-amino-2-(pyrazin-2-yl)propanoic acid |
1488978-91-1 | 2.5g |
$2408.0 | 2023-09-19 | ||
| Enamine | EN300-1829554-5.0g |
3-amino-2-(pyrazin-2-yl)propanoic acid |
1488978-91-1 | 5g |
$3562.0 | 2023-06-01 | ||
| Enamine | EN300-1829554-10.0g |
3-amino-2-(pyrazin-2-yl)propanoic acid |
1488978-91-1 | 10g |
$5283.0 | 2023-06-01 | ||
| Enamine | EN300-1829554-1g |
3-amino-2-(pyrazin-2-yl)propanoic acid |
1488978-91-1 | 1g |
$1229.0 | 2023-09-19 | ||
| Enamine | EN300-1829554-5g |
3-amino-2-(pyrazin-2-yl)propanoic acid |
1488978-91-1 | 5g |
$3562.0 | 2023-09-19 |
3-amino-2-(pyrazin-2-yl)propanoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-amino-2-(pyrazin-2-yl)propanoic acid
Recent Advances in the Study of 3-amino-2-(pyrazin-2-yl)propanoic acid (CAS: 1488978-91-1)
In recent years, the compound 3-amino-2-(pyrazin-2-yl)propanoic acid (CAS: 1488978-91-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazine and amino acid backbone, has shown promising potential in various therapeutic applications, including drug discovery and development. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in scientific research.
The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 3-amino-2-(pyrazin-2-yl)propanoic acid. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its molecular structure and interactions with biological targets. These studies have revealed that the compound exhibits high affinity for specific enzyme active sites, making it a potential candidate for the development of enzyme inhibitors.
One notable study published in the Journal of Medicinal Chemistry investigated the compound's role as a building block for novel peptide-based therapeutics. The researchers synthesized a series of derivatives and evaluated their bioactivity in vitro and in vivo. The results demonstrated that certain derivatives of 3-amino-2-(pyrazin-2-yl)propanoic acid exhibited enhanced stability and bioavailability, suggesting their utility in designing next-generation peptide drugs.
Another significant area of research has been the exploration of the compound's potential in treating metabolic disorders. A recent preclinical study highlighted its ability to modulate key metabolic pathways, particularly those involved in glucose homeostasis. The findings suggest that 3-amino-2-(pyrazin-2-yl)propanoic acid could serve as a lead compound for developing new therapies for diabetes and related conditions.
In addition to its therapeutic potential, the compound has also been studied for its applications in chemical biology. Researchers have utilized it as a versatile scaffold for the synthesis of complex molecules with diverse biological activities. Its unique structural features allow for the introduction of various functional groups, enabling the creation of libraries of compounds for high-throughput screening.
Despite these promising developments, challenges remain in the clinical translation of 3-amino-2-(pyrazin-2-yl)propanoic acid. Issues such as optimizing its pharmacokinetic properties and minimizing potential off-target effects need to be addressed in future studies. However, the growing body of research underscores its potential as a valuable tool in drug discovery and chemical biology.
In conclusion, 3-amino-2-(pyrazin-2-yl)propanoic acid (CAS: 1488978-91-1) represents a compound of significant interest in the chemical and pharmaceutical sciences. Its unique properties and versatile applications make it a promising candidate for further investigation. Continued research efforts are expected to uncover new insights into its mechanisms and therapeutic potential, paving the way for innovative treatments in the future.
1488978-91-1 (3-amino-2-(pyrazin-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)